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Compound of Interest

Compound Name: 1A-116

Cat. No.: B604931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1A-116 is a potent and specific small-molecule inhibitor of the Rac family of small GTPase 1

(RAC1).[1][2] It functions by preventing the interaction of Rac1 with its guanine nucleotide

exchange factors (GEFs), such as Vav, Tiam1, and Dbl, thereby inhibiting Rac1 activation.[1][3]

This inhibition is dependent on the presence of the Trp56 residue in the Rac1 structure.[1][3]

1A-116 has demonstrated significant anti-proliferative, anti-metastatic, and pro-apoptotic

effects in various cancer models, including glioblastoma and breast cancer, making it a

promising candidate for further investigation in oncology research and drug development.[3][4]

[5][6]

Physicochemical Properties and Solubility
A summary of the key physicochemical properties of 1A-116 is provided in the table below.

These properties suggest good drug-likeness and potential for oral bioavailability based on

Lipinski's and Veber's rules.[4][6]
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Property Value Reference

Molecular Weight 307.31 g/mol [7]

Formula C16H16F3N3 [7]

CAS Number 1430208-73-3 [7]

Predicted logP 4.67 [4][6]

Hydrogen Bond Donors 2 [4][6]

Hydrogen Bond Acceptors 3 [4][6]

Rotatable Bonds 3 [4][6]

Polar Surface Area 50.41 Å² [4][6]

Solubility Data
Proper dissolution of 1A-116 is critical for accurate and reproducible experimental results. The

following table summarizes the known solubility of 1A-116 in common laboratory solvents.

Solvent Solubility Concentration Notes Reference

DMSO 100 mg/mL 325.40 mM --- [7]

Water < 0.1 mg/mL Insoluble --- [7]

Ethanol
Data not

available
---

It is advisable to

empirically

determine the

solubility for

specific

applications.

Signaling Pathway
1A-116 targets the Rac1 signaling pathway, which is a crucial regulator of various cellular

processes, including cytoskeleton organization, cell proliferation, and migration. The diagram

below illustrates the mechanism of action of 1A-116.
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Mechanism of 1A-116 Action

Experimental Protocols
Preparation of Stock Solutions
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Objective: To prepare a concentrated stock solution of 1A-116 for use in in vitro and in vivo

experiments.

Materials:

1A-116 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Protocol:

Aseptically weigh the desired amount of 1A-116 powder in a sterile microcentrifuge tube.

Add the calculated volume of DMSO to achieve a stock concentration of 100 mg/mL (325.40

mM).[7]

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming to

37°C and sonication in an ultrasonic bath can aid in dissolution.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 6 months).[7]

Note on Ethanol: While specific solubility data is unavailable, a similar protocol can be followed

to test solubility in ethanol. Start with a small amount of 1A-116 and incrementally add ethanol

while vortexing to determine the concentration at which it fully dissolves.

In Vitro Cell Proliferation Assay
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Objective: To determine the half-maximal inhibitory concentration (IC50) of 1A-116 on cancer

cell lines.

Materials:

Cancer cell line of interest (e.g., MDA-MB-231 breast cancer cells, LN229 glioblastoma cells)

Complete cell culture medium

96-well cell culture plates

1A-116 stock solution (in DMSO)

Phosphate-buffered saline (PBS)

Cell proliferation reagent (e.g., MTT, WST-1, or CellTiter-Glo®)

Microplate reader

Protocol Workflow:
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Cell Proliferation Assay Workflow

Detailed Steps:
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Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere

overnight.

Prepare serial dilutions of the 1A-116 stock solution in complete cell culture medium. Ensure

the final DMSO concentration in the highest treatment dose does not exceed a non-toxic

level (typically ≤ 0.5%). Include a vehicle control (medium with the same concentration of

DMSO).

Replace the medium in the wells with the medium containing the different concentrations of

1A-116.

Incubate the plate for the desired period (e.g., 48 or 72 hours). For instance, F3II and MDA-

MB-231 cells have been treated for 48 hours to determine IC50 values.[2]

Add the cell proliferation reagent to each well according to the manufacturer's protocol.

Incubate for the recommended time.

Measure the absorbance or luminescence using a microplate reader at the appropriate

wavelength.

Plot the cell viability against the log of the 1A-116 concentration and determine the IC50

value using a suitable software (e.g., GraphPad Prism).

In Vivo Antimetastatic Activity Model
Objective: To evaluate the in vivo efficacy of 1A-116 in a murine model of metastasis.

Materials:

Immunocompromised mice (e.g., BALB/c)

Metastatic cancer cell line (e.g., F3II mammary carcinoma cells)

1A-116

Vehicle solution (e.g., sterile PBS)
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Syringes and needles for intravenous and intraperitoneal injections

Bouin's solution for tissue fixation

Protocol:

On day 0, inject a suspension of viable cancer cells (e.g., 2x10^5 F3II cells) into the lateral

tail vein of the mice.[7]

Randomly divide the mice into a control group and a treatment group.

Administer 1A-116 intraperitoneally (i.p.) to the treatment group at a specified dose (e.g., 3

mg/kg body weight) daily.[7] Administer the vehicle solution to the control group.

Continue the treatment for a predetermined period (e.g., 21 days).[7]

At the end of the treatment period, sacrifice the mice and excise the lungs.

Fix the lungs in Bouin's solution.

Count the number of superficial lung nodules under a dissection microscope to assess the

extent of metastasis.

Safety and Handling
1A-116 is for research use only.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, when handling the compound.

Handle the powder in a chemical fume hood to avoid inhalation.

In case of contact with skin or eyes, wash immediately with plenty of water.

Consult the Safety Data Sheet (SDS) for complete safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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